Cas no 22663-43-0 (2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-)
22663-43-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-
CAS No:22663-43-0
MF:C9H13BrN2O3
MW:277.115121603012
CID:290471
PubChem ID:186074
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-
- 5-bromo-3-butan-2-yl-6-(hydroxymethyl)-1H-pyrimidine-2,4-dione
- Uracil, 5-bromo-3-sec-butyl-6-(hydroxymethyl)-
- 22663-43-0
- 5-Bromo-3-(butan-2-yl)-2-hydroxy-6-(hydroxymethyl)pyrimidin-4(3H)-one
- DTXSID20945328
- 5-Bromo-3-(sec-butyl)-6-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione
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- Inchi: 1S/C9H13BrN2O3/c1-3-5(2)12-8(14)7(10)6(4-13)11-9(12)15/h5,13H,3-4H2,1-2H3,(H,11,15)
- InChI Key: RHFWNFBTUQYTLR-UHFFFAOYSA-N
- SMILES: BrC1=C(CO)NC(N(C1=O)C(C)CC)=O
Computed Properties
- Exact Mass: 276.01099
- Monoisotopic Mass: 276.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Density: 1.562
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.564
- PSA: 69.64
2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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